Cas no 7575-74-8 (4'-Chloroacetophenone semicarbazone)

• Product Name: 4'-Chloroacetophenone semicarbazone
• CAS No: 7575-74-8
• MF: C₉H₁₀ClN₃O
• MW: 211.648200511932
• MDL: MFCD01568803
• CID: 982008
• PubChem ID: 5465093
• Update Time: 2025-10-28

4'-Chloroacetophenone semicarbazone Chemical and Physical Properties

Names and Identifiers

• [(E)-1-(4-chlorophenyl)ethylideneamino]urea
• 1-(4-chloro-phenyl)-ethanone semicarbazone
• 1-(4-Chlor-phenyl)-aethanon-semicarbazon
• 2-[(E)-1-(4-chlorophenyl)ethylidene]-1-hydrazinecarboxamide
• 4-chloroacetophenone semicarbazone
• p-chloroacetophenone semicarbazone
• 4'-Chloroacetophenone semicarbazone
• NSC-406254
• (1E)-1-(4-Chlorophenyl)ethan-1-one semicarbazone
• SMR000179278
• NSC-634795
• AKOS001003905
• 120445-85-4
• MFCD01568803
• DTXSID90420192
• NSC634795
• CHEMBL3189338
• (E)-1-(4-Chlorophenyl)ethanone semicarbazone
• [(E)-[1-(4-chlorophenyl)ethylidene]amino]urea
• MLS000326725
• A923256
• 3N-004
• SCHEMBL17560861
• 7575-74-8
• NSC406254

• MDL： MFCD01568803
• Inchi： 1S/C9H10ClN3O/c1-6(12-13-9(11)14)7-2-4-8(10)5-3-7/h2-5H,1H3,(H3,11,13,14)/b12-6+
• InChI Key： NRVQPAZCFBJKNE-WUXMJOGZSA-N
• SMILES： ClC1C=CC(=CC=1)/C(/C)=N/NC(N)=O

Computed Properties

• Exact Mass: 211.05100
• Monoisotopic Mass: 211.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48000
• LogP: 2.82350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4'-Chloroacetophenone semicarbazone

4'-Chloroacetophenone Semicarbazone: A Comprehensive Overview

The compound with CAS No. 7575-74-8, commonly referred to as 4'-Chloroacetophenone Semicarbazone, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research related to 4'-Chloroacetophenone Semicarbazone.

4'-Chloroacetophenone Semicarbazone is an aromatic heterocyclic compound that combines the structural features of acetophenone and semicarbazide. The presence of a chlorine atom at the para position of the phenyl ring introduces distinct electronic and steric effects, which influence its reactivity and stability. This makes it a valuable compound for exploring various chemical transformations and applications.

Recent studies have highlighted the potential of 4'-Chloroacetophenone Semicarbazone in the field of medicinal chemistry. Researchers have investigated its role as a precursor for synthesizing bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. The ability of this compound to undergo nucleophilic substitution reactions has been exploited to design drug candidates with enhanced pharmacokinetic properties.

In addition to its medicinal applications, 4'-Chloroacetophenone Semicarbazone has also been explored in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated its potential as a building block for advanced materials with tailored electronic characteristics.

The synthesis of 4'-Chloroacetophenone Semicarbazone involves a multi-step process that typically begins with the preparation of 4-chloroacetophenone. This intermediate is then subjected to reaction with semicarbazide hydrochloride in the presence of a suitable base to form the desired product. Optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent research to improve yield and purity.

One of the most exciting developments in recent years is the use of 4'-Chloroacetophenone Semicarbazone in catalytic processes. Scientists have discovered that this compound can act as an efficient catalyst in certain organic reactions, particularly those involving C-H activation. This finding opens up new avenues for its application in green chemistry and sustainable synthesis methods.

Furthermore, the environmental impact of 4'-Chloroacetophenone Semicarbazone has been a topic of interest. Researchers have conducted studies to assess its biodegradability and toxicity under various conditions. These findings are crucial for ensuring its safe handling and disposal, especially in industrial settings.

In conclusion, 4'-Chloroacetophenone Semicarbazone (CAS No. 7575-74-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovation.